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Compound of Interest

2-Bromo-4-methoxyphenylacetic
Compound Name: o
aci

cat. No.: B1276812

An In-depth Technical Guide on 2-Bromo-4-methoxyphenylacetic acid

This technical guide provides essential information on 2-Bromo-4-methoxyphenylacetic acid,
a compound relevant to researchers, scientists, and professionals in drug development. It is a
versatile building block in the synthesis of various bioactive molecules.[1]

Physicochemical Properties

The fundamental molecular properties of 2-Bromo-4-methoxyphenylacetic acid are
summarized below.

Property Value Source
Molecular Formula C9H9BrO3 [11121[3114]
Molecular Weight 245.07 g/mol [1][2]
CAS Number 66916-99-2 [11[2]13][4]
Appearance Cream or White Powder [1][4]
Melting Point 127-131 °C [1][2]

Structural and Chemical Identifiers
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Further identification and structural details are provided to ensure accurate application in
experimental settings.

Identifier Value

IUPAC Name 2-(2-bromo-4-methoxyphenyl)acetic acid
SMILES COclcec(CC(0)=0)c(Br)c1

InChl Key XQELSBAAFMYSMG-UHFFFAOYSA-N

Logical Relationship of Compound Properties

The following diagram illustrates the direct relationship between the chemical compound and
its fundamental properties.

2-Bromo-4-methoxyphenylacetic acid

Molecular Formula Molecular Weight
C9H9BrO3 245.07 g/mol

Click to download full resolution via product page

Caption: Relationship between the compound and its molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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